Cas no 2353972-20-8 (Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate)

• Product Name: Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate
• CAS No: 2353972-20-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5656201
• PubChem ID: 165903279
• Update Time: 2025-11-01

Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2353972-20-8
• tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate
• EN300-27728161
• Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate

• Inchi： 1S/C14H19NO2/c1-13(2,3)17-12(16)14(7-8-14)10-5-4-6-11(15)9-10/h4-6,9H,7-8,15H2,1-3H3
• InChI Key： QXQQILRBIXZKGS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2C=CC=C(C=2)N)CC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate

Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate (CAS No. 2353972-20-8): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate (CAS No. 2353972-20-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its tert-butyl and cyclopropane moieties, exhibits a high degree of chemical stability and bioavailability, making it an attractive candidate for various pharmaceutical research and development projects.

The tert-butyl group in the compound plays a crucial role in enhancing its lipophilicity, which is essential for improving the compound's ability to cross biological membranes and reach its target sites. The cyclopropane ring, on the other hand, imparts rigidity to the molecule, which can influence its conformational flexibility and binding affinity to specific receptors or enzymes. The 3-aminophenyl moiety is a key functional group that can participate in hydrogen bonding and other non-covalent interactions, further enhancing the compound's biological activity.

Recent studies have explored the potential of Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate certain signaling pathways involved in neuroprotection and neuroregeneration, potentially offering new avenues for drug development in these challenging conditions.

In addition to its neuroprotective properties, Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it a promising candidate for further clinical evaluation.

Moreover, the synthetic accessibility of Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate has been optimized through various synthetic routes, making it feasible for large-scale production. This is particularly important for ensuring a consistent supply of the compound for both research and potential commercial applications.

In conclusion, Tert-butyl 1-(3-aminophenyl)cyclopropane-1-carboxylate (CAS No. 2353972-20-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, coupled with favorable pharmacokinetic properties and synthetic accessibility, make it an attractive target for further investigation in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound may pave the way for innovative treatments in various medical fields.